2,3-Dimethoxy-5-methyl-6-[(morpholin-4-yl)methyl]benzene-1,4-diol

• CAS No.: 89048-26-0
• Molecular Formula: C14H21NO5
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 2,3-dimethoxy-5-methyl-6-(morpholin-4-ylmethyl)benzene-1,4-diol
• InChI: InChI=1S/C14H21NO5/c1-9-10(8-15-4-6-20-7-5-15)12(17)14(19-3)13(18-2)11(9)16/h16-17H,4-8H2,1-3H3
• InChI Key: FTXRJHDFGZZHED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1O)OC)OC)O)CN2CCOCC2

Description

2,3-Dimethoxy-5-methyl-6-[(morpholin-4-yl)methyl]benzene-1,4-diol is a useful research compound. Its molecular formula is C14H21NO5 and its molecular weight is 283.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2,3-dimethoxy-5-methyl-1,4-benzohydroquinone (2.2 g), 37% formaldehyde (2.4 ml) and morpholine (2.4 ml) in dioxane (11 ml) was refluxed at 100° C. for 2 hours. The reaction mixture was evaporated to dryness and the residue was suspended in water. The suspension was extracted with chloroform and the extract was treated in a conventional manner. The residue was recrystallized from ether-hexane to give 2,3-dimethoxy-5-methyl-6-morpholinomethylhydroquinone (2.23 g), melting at 127°-130° C.

Synthesis routes and methods II

Procedure details

A solution of 2,3-dimethoxy-5-methyl-1,4-benzohydroquinone (2.2 g) 37% formaldehyde (2.4 ml) and morpholine (2.4 ml) in dioxane (11 ml) was refluxed at 100° C. for 2 hours. The reaction mixture was evaporated to dryness and the residue was suspended in water. The suspension was extracted with chloroform and the extract was treated in a conventional manner. The residue was recrystallized from ether-hexane to give 2,3-dimethoxy-5-methyl-6-morpholinomethylhydroquinone (2.23 g), melting at 127°-130° C.